Cas no 352534-77-1 (cis-4-aminooxolan-3-ol hydrochloride)

• Product Name: cis-4-aminooxolan-3-ol hydrochloride
• CAS No: 352534-77-1
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD22666508
• CID: 3166015
• PubChem ID: 86767641
• Update Time: 2025-06-15

cis-4-aminooxolan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-4-Aminotetrahydrofuran-3-ol hydrochloride
• cis-4-Aminotetrahydro-3-furanol hydrochloride
• trans-4-Aminotetrahydrofuran-3-ol hydrochloride
• cis-4-Aminooxolan-3-ol hydrochloride
• (3R,4R)-4-Aminotetrahydrofuran-3-ol hydrochloride
• (3R,4R)-4-Amino-tetrahydro-furan-3-ol hydrochloride
• T6502
• cis-4-Amino-tetrahydro-furan-3-ol hydrochloride
• (3S,4S)-4-aminotetrahydro-3-furanol hydrochloride
• MFCD22666508
• CS-0049679
• (3R,4R)-4-aminooxolan-3-ol;hydrochloride
• SCHEMBL16655332
• rac-(3R,4R)-4-aminooxolan-3-ol hydrochloride
• 2418593-27-6
• 352534-77-1
• EN300-20817067
• cis-4-Aminotetrahydrofuran-3-olhydrochloride
• (3R,4R)-4-AMINOOXOLAN-3-OL HYDROCHLORIDE
• 3-Furanol, 4-aminotetrahydro-, hydrochloride (1:1), (3R,4R)-rel-
• 869-066-3
• cis-4-aminooxolan-3-ol hydrochloride

• MDL： MFCD22666508
• Inchi： 1S/C4H9NO2.ClH/c5-3-1-7-2-4(3)6;/h3-4,6H,1-2,5H2;1H/t3-,4+;/m1./s1
• InChI Key： XFDDJSOAVIFVIH-HJXLNUONSA-N
• SMILES： Cl.O1C[C@@H]([C@@H](C1)N)O

Computed Properties

• Exact Mass: 139.0400063 g/mol
• Monoisotopic Mass: 139.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• Molecular Weight: 139.58

Additional information on cis-4-aminooxolan-3-ol hydrochloride

Research Briefing on cis-4-aminooxolan-3-ol hydrochloride (CAS: 352534-77-1): Recent Advances and Applications

In recent years, cis-4-aminooxolan-3-ol hydrochloride (CAS: 352534-77-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxolane (tetrahydrofuran) ring structure and amino-alcohol functionality, has shown promising potential in various therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antiviral and anticancer agents. This briefing aims to provide a comprehensive overview of the recent advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have explored the synthetic pathways for cis-4-aminooxolan-3-ol hydrochloride, emphasizing its enantioselective preparation to ensure high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess of over 98%. This advancement is critical for the scalable production of the compound, which is essential for further pharmacological evaluations. Additionally, the compound's stability under physiological conditions has been investigated, revealing its suitability for oral administration in preclinical models.

Pharmacologically, cis-4-aminooxolan-3-ol hydrochloride has been identified as a modulator of glycosidase enzymes, which play a pivotal role in cellular processes such as glycoprotein processing and lysosomal function. In vitro studies have shown that this compound exhibits inhibitory activity against α-glucosidases, suggesting its potential application in the treatment of metabolic disorders like diabetes. Furthermore, its ability to interfere with viral glycoprotein processing has been explored in the context of antiviral therapy, with promising results against influenza and coronaviruses in cell-based assays.

In the realm of oncology, recent research has uncovered the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of cis-4-aminooxolan-3-ol hydrochloride exhibited selective cytotoxicity against triple-negative breast cancer cells, with minimal effects on normal cells. These findings underscore the compound's potential as a scaffold for developing targeted anticancer agents with improved safety profiles.

Looking ahead, the clinical translation of cis-4-aminooxolan-3-ol hydrochloride and its derivatives remains a key focus. Current efforts are directed toward optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the development of this compound, with several patent applications filed in the past two years for its use in combination therapies and drug delivery systems. As research progresses, cis-4-aminooxolan-3-ol hydrochloride is poised to make significant contributions to the advancement of precision medicine and therapeutic innovation.